- Combinatorial synthesis, lead identification, and antitumor study of a chalcone-based positional-scanning library, Chemistry & Biodiversity, 2007, 4(2), 203-214
Cas no 20890-14-6 (2-Propen-1-one, 1-phenyl-3-(3-pyridinyl)-, (2E)-)
20890-14-6 structure
Product Name:2-Propen-1-one, 1-phenyl-3-(3-pyridinyl)-, (2E)-
CAS No:20890-14-6
MF:C14H11NO
MW:209.243243455887
CID:1397065
Update Time:2024-08-15
2-Propen-1-one, 1-phenyl-3-(3-pyridinyl)-, (2E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-phenyl-3-(3-pyridinyl)-, (2E)-
- (E)-1-phenyl-3-(pyridine-3-yl)prop-2-ene-1-one
-
- Inchi: 1S/C14H11NO/c16-14(13-6-2-1-3-7-13)9-8-12-5-4-10-15-11-12/h1-11H/b9-8+
- InChI Key: MHYINARESROASH-CMDGGOBGSA-N
- SMILES: C(C1=CC=CC=C1)(=O)/C=C/C1=CC=CN=C1
Computed Properties
- Exact Mass: 209.08413
Experimental Properties
- Density: 1.143±0.06 g/cm3(Predicted)
- Melting Point: 100-102 °C(Solv: ethanol (64-17-5); water (7732-18-5))
- Boiling Point: 362.9±34.0 °C(Predicted)
- PSA: 29.96
- pka: 4.11±0.11(Predicted)
2-Propen-1-one, 1-phenyl-3-(3-pyridinyl)-, (2E)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 3 min; overnight, 0 - 4 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized, cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized, cooled
Reference
2-Propen-1-one, 1-phenyl-3-(3-pyridinyl)-, (2E)- Raw materials
- 3'-Hydroxyacetophenone
- pyridine-3-carbaldehyde
- 2'-Hydroxyacetophenone
- 2'-Aminoacetophenone
- 4'-Aminoacetophenone
- 1-(3-aminophenyl)ethan-1-one
- 1-(4-Hydroxyphenyl)ethanone
- Acetophenone
2-Propen-1-one, 1-phenyl-3-(3-pyridinyl)-, (2E)- Preparation Products
2-Propen-1-one, 1-phenyl-3-(3-pyridinyl)-, (2E)- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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